Cas no 79899-06-2 (4-chloro-2,6-dimethyl-Imidazo[1,5-a]pyrimidine)

• Product name: 4-chloro-2,6-dimethyl-Imidazo[1,5-a]pyrimidine
• CAS No: 79899-06-2
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 531489
• PubChem ID: 13015247

4-chloro-2,6-dimethyl-Imidazo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,6-dimethyl-Imidazo[1,5-a]pyrimidine
• 4-chloro-2,6-dimethylimidazo[1,5-a]pyrimidine
• DTXSID30515238
• 79899-06-2

• Inchi： InChI=1S/C8H8ClN3/c1-5-3-7(9)12-6(2)10-4-8(12)11-5/h3-4H,1-2H3
• InChI Key： VSDYZXWUUJFGFC-UHFFFAOYSA-N
• SMILES： CC1=NC2=CN=C(N2C(=C1)Cl)C

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų
• XLogP3: 2.9